Cas no 2361637-96-7 (N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide)

• Product Name: N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide
• CAS No: 2361637-96-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5415309
• PubChem ID: 139021122
• Update Time: 2025-06-12

N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-7530908
• Z2738282793
• N-(1-Pyrazin-2-ylpropan-2-yl)prop-2-enamide
• 2361637-96-7
• N-[1-(pyrazin-2-yl)propan-2-yl]prop-2-enamide
• N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide

• Inchi： 1S/C10H13N3O/c1-3-10(14)13-8(2)6-9-7-11-4-5-12-9/h3-5,7-8H,1,6H2,2H3,(H,13,14)
• InChI Key： NVMNBEDYIVMUPQ-UHFFFAOYSA-N
• SMILES： C(NC(C)CC1=NC=CN=C1)(=O)C=C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.9±42.0 °C(Predicted)
• pka: 14.25±0.46(Predicted)

Additional information on N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide

N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide (CAS No. 2361637-96-7): An Overview

N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide (CAS No. 2361637-96-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and inflammatory disorders.

The molecular structure of N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide is composed of a pyrazine ring, an amide group, and an alkyl chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation. Recent studies have highlighted its ability to modulate key biological pathways, including those involved in neuroprotection and anti-inflammatory responses.

In the context of neurological disorders, N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide has shown promising results in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research indicates that this compound can effectively cross the blood-brain barrier, a critical factor for drugs targeting the central nervous system (CNS). Additionally, it has been observed to exhibit neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.

Regarding its anti-inflammatory properties, N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide has demonstrated significant efficacy in reducing inflammation in both in vitro and in vivo models. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug to be effective in clinical settings. Furthermore, its low toxicity profile and minimal side effects make it a promising candidate for further clinical development.

In terms of safety and toxicity, preclinical studies have indicated that N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide is well-tolerated at therapeutic doses. Animal studies have not shown any significant adverse effects on major organs or systems, suggesting that it has a favorable safety margin. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide involves several steps, including the formation of the pyrazine ring and the subsequent attachment of the amide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization and widespread use in pharmaceutical applications.

In conclusion, N-[1-Methyl-2-(2-pyrazinyl)ethyl]-2-propenamide (CAS No. 2361637-96-7) represents a promising compound with potential therapeutic applications in neurodegenerative diseases and chronic inflammatory conditions. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment options for various medical conditions.